![molecular formula C11H15N3O2 B6631606 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid](/img/structure/B6631606.png)
5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid, also known as EPYC, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. EPYC belongs to the class of pyrazine carboxylic acids and is structurally similar to other compounds that have been found to exhibit biological activity. In
Scientific Research Applications
5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid has been studied for its potential therapeutic applications in various fields of scientific research. One of the most promising applications of 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid is in the treatment of cancer. Studies have shown that 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid exhibits anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid has also been investigated for its potential use as an anti-inflammatory agent, as it has been found to suppress the production of inflammatory cytokines.
Mechanism of Action
The mechanism of action of 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid is not yet fully understood. However, it is believed that 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid exerts its biological effects by modulating various signaling pathways in cells. For example, 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid has also been found to activate the AMPK signaling pathway, which plays a role in energy metabolism and cell proliferation.
Biochemical and Physiological Effects
5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid has been shown to exhibit various biochemical and physiological effects in cells and organisms. For example, 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid has been found to induce cell cycle arrest and apoptosis in cancer cells. 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid has also been shown to reduce the production of reactive oxygen species and enhance the antioxidant capacity of cells. In addition, 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid has several advantages for use in lab experiments. For example, 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid is relatively easy to synthesize and purify, making it readily available for use in research. 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid is also stable under a wide range of conditions, which allows for its use in various experimental settings. However, there are also some limitations to the use of 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid in lab experiments. For example, 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid has low solubility in aqueous solutions, which can limit its bioavailability and efficacy. In addition, the mechanism of action of 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid is not yet fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid. One area of interest is the development of more efficient and effective synthesis methods for 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid. Another area of research is the elucidation of the mechanism of action of 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid, which could lead to the development of more targeted and specific therapeutic applications. Additionally, further studies are needed to investigate the safety and efficacy of 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid in animal models and human clinical trials. Finally, the potential use of 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid in combination with other compounds or therapies should also be explored.
Synthesis Methods
The synthesis of 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid involves the reaction of 3-ethylpyrrolidine with pyrazine-2-carboxylic acid in the presence of a suitable catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid as the final product. The purity and yield of 5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid can be improved by optimizing the reaction conditions, such as temperature, reaction time, and solvent choice.
properties
IUPAC Name |
5-(3-ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c1-2-8-3-4-14(7-8)10-6-12-9(5-13-10)11(15)16/h5-6,8H,2-4,7H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXUAUJSVQCQVJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCN(C1)C2=NC=C(N=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Ethylpyrrolidin-1-yl)pyrazine-2-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.